6-(difluoromethyl)-N-(3-fluoro-4-methylphenyl)-2-methylpyrimidin-4-amine

• IUPAC Name: 6-(difluoromethyl)-N-(3-fluoro-4-methylphenyl)-2-methylpyrimidin-4-amine
• InChI: InChI=1S/C13H12F3N3/c1-7-3-4-9(5-10(7)14)19-12-6-11(13(15)16)17-8(2)18-12/h3-6,13H,1-2H3,(H,17,18,19)
• InChI Key: PXMIQIWGNPVTPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC(=C2)C(F)F)C)F
• Molecular Formula: C13H12F3N3
• Molecular Weight: 267.25 g/mol

Description

6-(Difluoromethyl)-N-(3-fluoro-4-methylphenyl)-2-methylpyrimidin-4-amine (DFM-FMP-MPA) is a novel small molecule that has been developed for use in a variety of scientific research applications. DFM-FMP-MPA has been found to have a wide range of biochemical and physiological effects that make it a promising tool for laboratory experiments.

Scientific Research Applications

6-(difluoromethyl)-N-(3-fluoro-4-methylphenyl)-2-methylpyrimidin-4-amine has been found to have a wide range of scientific research applications. It has been used as a tool for studying the structure and function of proteins and enzymes, as well as for investigating the biochemical and physiological effects of drugs and other compounds. It has also been used to study the molecular mechanisms underlying diseases such as cancer, diabetes, and cardiovascular disease.

Mechanism of Action

6-(difluoromethyl)-N-(3-fluoro-4-methylphenyl)-2-methylpyrimidin-4-amine has been found to interact with a variety of proteins and enzymes, including those involved in the regulation of cellular processes. It has been shown to bind to and inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of the essential vitamin folate. In addition, it has been found to bind to and activate the enzyme adenosine monophosphate-activated protein kinase, which is involved in the regulation of metabolism.
Biochemical and Physiological Effects
6-(difluoromethyl)-N-(3-fluoro-4-methylphenyl)-2-methylpyrimidin-4-amine has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of certain hormones, including insulin and glucagon, which are involved in the regulation of metabolism. In addition, it has been found to inhibit the activity of certain enzymes, including those involved in the synthesis of fatty acids and cholesterol. Finally, it has been shown to reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

6-(difluoromethyl)-N-(3-fluoro-4-methylphenyl)-2-methylpyrimidin-4-amine has several advantages for laboratory experiments. It is a small molecule, making it easy to handle and manipulate. In addition, it is relatively inexpensive and can be synthesized in a relatively short amount of time. However, 6-(difluoromethyl)-N-(3-fluoro-4-methylphenyl)-2-methylpyrimidin-4-amine also has some limitations. It is not very stable and can easily degrade in the presence of light and heat. In addition, it is difficult to detect and quantify in biological samples.

Future Directions

The potential future directions for 6-(difluoromethyl)-N-(3-fluoro-4-methylphenyl)-2-methylpyrimidin-4-amine include further studies of its biochemical and physiological effects, as well as its potential use in the development of new drugs and therapies. In addition, further research is needed to better understand its mechanism of action and to optimize its synthesis. Finally, further studies are needed to investigate its potential applications in the fields of diagnostics and therapeutics.

Synthesis Methods

6-(difluoromethyl)-N-(3-fluoro-4-methylphenyl)-2-methylpyrimidin-4-amine can be synthesized via a three-step process. First, a 3-fluoro-4-methylphenyl pyrimidine is reacted with difluoromethylmagnesium chloride to form the corresponding pyrimidine-2-methylene derivative. Second, the pyrimidine-2-methylene derivative is reacted with 2-methyl-3-nitropyridine to form the desired 6-(difluoromethyl)-N-(3-fluoro-4-methylphenyl)-2-methylpyrimidin-4-amine. Finally, the product is purified by column chromatography and recrystallization.